Cas no 515845-17-7 (1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-
• CAS No: 515845-17-7
• MF: C₁₆H₁₀F₄N₂
• MW: 306.257617473602
• CID: 361939
• PubChem ID: 17893322
• Update Time: 2025-04-19

1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)-
• 5-(4-fluorophenyl)-1-phenyl-3-(trifluoromethyl)pyrazole
• 515845-17-7
• DTXSID50591498
• 5-(4-Fluorophenyl)-1-phenyl-3-(trifluoromethyl)-1H-pyrazole
• LOGLSPFTZOKRLW-UHFFFAOYSA-N

• Inchi： 1S/C16H10F4N2/c17-12-8-6-11(7-9-12)14-10-15(16(18,19)20)21-22(14)13-4-2-1-3-5-13/h1-10H
• InChI Key： LOGLSPFTZOKRLW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC(=CC=2)F)N(C2C=CC=CC=2)N=1)(F)F

Computed Properties

• Exact Mass: 306.0781
• Monoisotopic Mass: 306.07801098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles